Cas no 728024-39-3 (1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo-)

1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo- structure
728024-39-3 structure
Product Name:1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo-
CAS No:728024-39-3
MF:C18H17NO5
MW:327.331285238266
CID:559102
PubChem ID:1419091
Update Time:2025-04-19

1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo-
    • 2-(3,4-DIMETHOXYBENZYL)-3-OXOISOINDOLINE-4-CARBOXYLIC ACID
    • 2-[(3,4-dimethoxyphenyl)methyl]-3-oxo-1H-isoindole-4-carboxylic acid
    • TOS-BB-0943
    • NAPHTHYL-1,3,5-TRISULFONICACID
    • SCHEMBL17207998
    • CS-0322533
    • 2-[(3,4-dimethoxyphenyl)methyl]-3-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid
    • AKOS001481100
    • DTXSID40362891
    • 2-(3,4-dimethoxybenzyl)-3-oxo-4-isoindolinecarboxylic acid
    • 728024-39-3
    • 2-(2,3-Dimethoxybenzyl)-3-oxoisoindoline-4-carboxylic acid
    • MDL： MFCD09841909
    • Inchi： 1S/C18H17NO5/c1-23-14-7-6-11(8-15(14)24-2)9-19-10-12-4-3-5-13(18(21)22)16(12)17(19)20/h3-8H,9-10H2,1-2H3,(H,21,22)
    • InChI Key： RBCMSWHIMFOXRR-UHFFFAOYSA-N
    • SMILES： O=C1C2C(C(=O)O)=CC=CC=2CN1CC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 327.11100
  • Monoisotopic Mass: 327.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 76.07000
  • LogP: 2.49590

1H-Isoindole-4-carboxylicacid, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393203-500mg
2-(3,4-Dimethoxybenzyl)-3-oxoisoindoline-4-carboxylic acid
 728024-39-3 98%
500mg
 ￥6657.00 2024-07-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393203-1g
2-(3,4-Dimethoxybenzyl)-3-oxoisoindoline-4-carboxylic acid
 728024-39-3 98%
1g
 ￥8702.00 2024-07-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1393203-2g
2-(3,4-Dimethoxybenzyl)-3-oxoisoindoline-4-carboxylic acid
 728024-39-3 98%
2g
 ￥10029.00 2024-07-29

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